Cas no 71298-03-8 (1,3-Pentanedione, 1,5-diphenyl-)

• Product Name: 1,3-Pentanedione, 1,5-diphenyl-
• CAS No: 71298-03-8
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 1749389
• Update Time: 2024-11-27

1,3-Pentanedione, 1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 1,5-diphenyl-

• Inchi： 1S/C17H16O2/c18-16(12-11-14-7-3-1-4-8-14)13-17(19)15-9-5-2-6-10-15/h1-10H,11-13H2
• InChI Key： OWTYOTYDLVWVMN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CC(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 252.11508

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Melting Point: 60-61 °C
• Boiling Point: 390.3±17.0 °C(Predicted)
• PSA: 34.14
• pka: 8.83±0.23(Predicted)